Cas no 71125-55-8 (1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-)
71125-55-8 structure
Product Name:1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-
CAS No:71125-55-8
MF:C10H20N4S
MW:228.357600212097
CID:1749156
PubChem ID:12899675
Update Time:2025-04-21
1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-
- 71125-55-8
- 2-amino-5-dibutylamino-1,3,4-thiadiazole
- DTXSID601261990
- N2,N2-dibutyl-1,3,4-thiadiazole-2,5-diamine
- KJHCBLQHKRLIJW-UHFFFAOYSA-N
- SCHEMBL9032279
-
- Inchi: 1S/C10H20N4S/c1-3-5-7-14(8-6-4-2)10-13-12-9(11)15-10/h3-8H2,1-2H3,(H2,11,12)
- InChI Key: KJHCBLQHKRLIJW-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1N(CCCC)CCCC
Computed Properties
- Exact Mass: 228.1411
- Monoisotopic Mass: 228.14086783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 83.3Ų
Experimental Properties
- PSA: 55.04
1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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